MGAT2-IN-1
MGAT2-IN-1
MGAT2-IN-1 is an orally active inhibitor of monoacylglycerol acyltransferase (MGAT2) with IC50 of 7.8 and 2.4 nM for human and mouse MGAT2, respectively.
Brand Name:
Vulcanchem
CAS No.:
1800025-30-2
VCID:
VC0006884
InChI:
InChI=1S/C27H21ClF5N7O3S/c1-38-20(11-22(36-38)27(31,32)33)15-12-34-26(35-13-15)40-6-4-14-7-17(10-21(25(14)40)39-5-2-3-23(39)41)44(42,43)37-24-18(29)8-16(28)9-19(24)30/h7-13,37H,2-6H2,1H3
SMILES:
CN1C(=CC(=N1)C(F)(F)F)C2=CN=C(N=C2)N3CCC4=C3C(=CC(=C4)S(=O)(=O)NC5=C(C=C(C=C5F)Cl)F)N6CCCC6=O
Molecular Formula:
C₂₇H₂₁ClF₅N₇O₃S
Molecular Weight:
654.01
MGAT2-IN-1
CAS No.: 1800025-30-2
Inhibitors
VCID: VC0006884
Molecular Formula: C₂₇H₂₁ClF₅N₇O₃S
Molecular Weight: 654.01
| CAS No. | 1800025-30-2 |
|---|---|
| Product Name | MGAT2-IN-1 |
| Molecular Formula | C₂₇H₂₁ClF₅N₇O₃S |
| Molecular Weight | 654.01 |
| IUPAC Name | N-(4-chloro-2,6-difluorophenyl)-1-[5-[2-methyl-5-(trifluoromethyl)pyrazol-3-yl]pyrimidin-2-yl]-7-(2-oxopyrrolidin-1-yl)-2,3-dihydroindole-5-sulfonamide |
| Standard InChI | InChI=1S/C27H21ClF5N7O3S/c1-38-20(11-22(36-38)27(31,32)33)15-12-34-26(35-13-15)40-6-4-14-7-17(10-21(25(14)40)39-5-2-3-23(39)41)44(42,43)37-24-18(29)8-16(28)9-19(24)30/h7-13,37H,2-6H2,1H3 |
| Standard InChIKey | VSZRYLHBOKTNBO-UHFFFAOYSA-N |
| SMILES | CN1C(=CC(=N1)C(F)(F)F)C2=CN=C(N=C2)N3CCC4=C3C(=CC(=C4)S(=O)(=O)NC5=C(C=C(C=C5F)Cl)F)N6CCCC6=O |
| Description | MGAT2-IN-1 is an orally active inhibitor of monoacylglycerol acyltransferase (MGAT2) with IC50 of 7.8 and 2.4 nM for human and mouse MGAT2, respectively. |
| Reference | [1]. Take K, et al. Pharmacological Inhibition of Monoacylglycerol O-Acyltransferase 2 Improves Hyperlipidemia, Obesity, and Diabetes by Change in Intestinal Fat Utilization. PLoS One. 2016 Mar 3;11(3):e0150976. |
| PubChem Compound | 91885570 |
| Last Modified | Nov 11 2021 |
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